Cas no 926245-18-3 (3-(tert-butylsulfamoyl)-4-fluorobenzoic acid)

• Product Name: 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid
• CAS No: 926245-18-3
• MF: C₁₁H₁₄FNO₄S
• MW: 275.296565532684
• MDL: MFCD08667686
• CID: 3154232
• PubChem ID: 9160477
• Update Time: 2025-08-05

3-(tert-butylsulfamoyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butylamino)sulfonyl]-4-fluorobenzoic acid
• 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid
• AKOS000133557
• Z74734359
• CS-0246165
• BMB24518
• 926245-18-3
• G37700
• SCHEMBL26144894
• 3-(tert-butylsulfamoyl)-4-fluorobenzoicacid
• EN300-31829

• MDL： MFCD08667686
• Inchi： 1S/C11H14FNO4S/c1-11(2,3)13-18(16,17)9-6-7(10(14)15)4-5-8(9)12/h4-6,13H,1-3H3,(H,14,15)
• InChI Key： IVIQFJGPVKZBKX-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C(=O)O)C=1)F)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.06275726Da
• Monoisotopic Mass: 275.06275726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid

Professional Introduction to 3-(tert-butylsulfamoyl)-4-fluorobenzoic Acid (CAS No. 926245-18-3)

3-(tert-butylsulfamoyl)-4-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 926245-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a fluorine substituent at the 4-position and a tert-butylsulfamoyl group at the 3-position. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The fluorine atom in the benzoic acid core is a key structural element that influences the electronic properties and metabolic stability of the compound. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity to biological targets, which can lead to improved pharmacological efficacy. In contrast, the tert-butylsulfamoyl moiety introduces a polar and bulky group that can modulate solubility and interactions with biological macromolecules. This combination of structural features makes 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications at the 4-position of benzoic acid can significantly alter receptor binding profiles, making fluorinated derivatives particularly attractive for developing selective inhibitors. The tert-butylsulfamoyl group further enhances the compound's potential by providing a site for hydrogen bonding or ionic interactions with biological targets, thereby improving drug-like properties such as bioavailability and target engagement.

In academic research, 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid has been employed as a building block in the synthesis of more complex molecules. Its utility extends to the development of enzyme inhibitors, where its structural features can be tailored to achieve high specificity. For example, researchers have explored its application in inhibiting proteases and kinases, which are critical targets in diseases such as cancer and inflammatory disorders. The fluorine substituent, in particular, has been shown to enhance binding interactions with these enzymes, leading to more potent and selective inhibition.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for next-generation therapeutics. By leveraging its unique structural motifs, chemists have designed analogs with improved pharmacokinetic profiles. Additionally, computational studies have suggested that modifications to the tert-butylsulfamoyl group can fine-tune solubility and metabolic stability, making it an ideal candidate for further optimization.

From a biochemical perspective, 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid offers insights into how structural modifications can influence molecular recognition processes. Its incorporation into research models has provided valuable data on how fluorine atoms and sulfonamide groups contribute to binding affinity and selectivity. These findings are not only relevant to drug development but also contribute to our fundamental understanding of molecular interactions at the atomic level.

Looking ahead, the continued exploration of 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid is expected to yield novel insights into its applications in medicine and biotechnology. As synthetic methodologies advance, new derivatives with enhanced properties will likely emerge, further expanding its utility in addressing unmet medical needs. The intersection of organic chemistry, medicinal chemistry, and computational biology ensures that compounds like this will remain at the forefront of scientific inquiry.

In summary, 3-(tert-butylsulfamoyl)-4-fluorobenzoic acid (CAS No. 926245-18-3) represents a significant advancement in the field of bioactive molecule design. Its unique structural composition, featuring both a fluorine substituent and a tert-butylsulfamoyl group, positions it as a versatile tool for pharmaceutical research. As ongoing studies uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the development of innovative therapies.